Cas no 57366-34-4 (Benzoic acid, 2-(3,5-diphenyl-4H-1,2,4-triazol-4-yl)-)

Benzoic acid, 2-(3,5-diphenyl-4H-1,2,4-triazol-4-yl)- structure
57366-34-4 structure
Product Name:Benzoic acid, 2-(3,5-diphenyl-4H-1,2,4-triazol-4-yl)-
CAS No:57366-34-4
MF:C21H15N3O2
MW:341.362704515457
CID:4043973
Update Time:2025-03-25

Benzoic acid, 2-(3,5-diphenyl-4H-1,2,4-triazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(3,5-diphenyl-4H-1,2,4-triazol-4-yl)-
    • Inchi: 1S/C21H15N3O2/c25-21(26)17-13-7-8-14-18(17)24-19(15-9-3-1-4-10-15)22-23-20(24)16-11-5-2-6-12-16/h1-14H,(H,25,26)
    • InChI Key: WGNLQMDXQSAFSJ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC=C1N1C(C2=CC=CC=C2)=NN=C1C1=CC=CC=C1

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Predicted)
  • Melting Point: 318-320 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 601.3±57.0 °C(Predicted)
  • pka: 3.40±0.36(Predicted)

Benzoic acid, 2-(3,5-diphenyl-4H-1,2,4-triazol-4-yl)- Related Literature

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd